molecular formula C12H9N3OS B8527611 4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine CAS No. 1192814-11-1

4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine

Cat. No. B8527611
CAS RN: 1192814-11-1
M. Wt: 243.29 g/mol
InChI Key: YYHYJXGSBDBGSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine is a useful research compound. Its molecular formula is C12H9N3OS and its molecular weight is 243.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1192814-11-1

Product Name

4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine

Molecular Formula

C12H9N3OS

Molecular Weight

243.29 g/mol

IUPAC Name

4-isothiocyanato-6-(3-methoxyphenyl)pyrimidine

InChI

InChI=1S/C12H9N3OS/c1-16-10-4-2-3-9(5-10)11-6-12(15-8-17)14-7-13-11/h2-7H,1H3

InChI Key

YYHYJXGSBDBGSF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C2=CC(=NC=N2)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,1′-thiocarbonyldipyridin-2(1H)-one (0.970 g, 4.17 mmol) in dichloromethane at room temperature was added 6-(3-methoxyphenyl)pyrimidin-4-amine (0.7 g, 3.48 mmol). The reaction was stirred at room temperature for 18 hours. The LC/MS showed the desired product peak as a major peak. The deep orange solution was concentrated and the remaining residue was filtered. The filtrate was purified by silica gel chromatography (0-10% ethyl acetate-hexanes) to afford 4-isothiocyanato-6-(3-methoxyphenyl)pyrimidine (0.39 g, 4.31 mmol, 46% yield) as a yellow oil. LCMS R.T.=2.91; [M+H]+=244.03.
Quantity
0.97 g
Type
reactant
Reaction Step One
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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